N'-(4-Tert-butylcyclohexylidene)-2-(4-chlorophenoxy)propanohydrazide

• CAS No.: 303086-82-0
• Molecular Formula: C19H27ClN2O2
• Molecular Weight: 350.9 g/mol
• IUPAC Name: N-[(4-tert-butylcyclohexylidene)amino]-2-(4-chlorophenoxy)propanamide
• InChI: InChI=1S/C19H27ClN2O2/c1-13(24-17-11-7-15(20)8-12-17)18(23)22-21-16-9-5-14(6-10-16)19(2,3)4/h7-8,11-14H,5-6,9-10H2,1-4H3,(H,22,23)
• InChI Key: LKMKOVYGJKLECL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN=C1CCC(CC1)C(C)(C)C)OC2=CC=C(C=C2)Cl

Description

N’-(4-Tert-butylcyclohexylidene)-2-(4-chlorophenoxy)propanohydrazide is a synthetic organic compound It is characterized by the presence of a tert-butyl group attached to a cyclohexylidene ring, a chlorophenoxy group, and a propanohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(4-Tert-butylcyclohexylidene)-2-(4-chlorophenoxy)propanohydrazide typically involves the following steps:

Formation of the Cyclohexylidene Intermediate: The cyclohexylidene intermediate can be synthesized by reacting tert-butylcyclohexanone with a suitable reagent under controlled conditions.

Introduction of the Chlorophenoxy Group: The chlorophenoxy group can be introduced through a nucleophilic substitution reaction using 4-chlorophenol and an appropriate leaving group.

Formation of the Propanohydrazide Moiety: The final step involves the reaction of the intermediate with hydrazine or a hydrazine derivative to form the propanohydrazide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such